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Compound of Interest

Compound Name: DCCCyB

Cat. No.: B606988 Get Quote

A technical deep-dive into the discovery, origin, and biological activity of the compound known

as DCCCyB remains an enigma. Extensive searches of chemical databases and the scientific

literature have yielded no compound with this designation. It is plausible that "DCCCyB"

represents a typographical error, an internal project code, or a novel, yet-to-be-disclosed

molecule.

Given the absence of information on DCCCyB, this guide will focus on a similarly named and

well-characterized compound that frequently appeared in the search results: N,N'-

Dicyclohexylcarbodiimide (DCC). DCC is a widely utilized reagent in organic chemistry with

significant biological activities. This document will provide a comprehensive overview of DCC,

adhering to the requested technical specifications, with the explicit understanding that it may

not be the user's intended subject.

Discovery and Origin of N,N'-
Dicyclohexylcarbodiimide (DCC)
N,N'-Dicyclohexylcarbodiimide (DCC) is a synthetic organic compound with the chemical

formula (C₆H₁₁N)₂C.[1] It is a waxy, white solid with a characteristic sweet odor.[1] While the

precise historical details of its first synthesis are not readily available in the provided search

results, its primary application lies in facilitating amide bond formation, a cornerstone of peptide

synthesis.[1][2]
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The synthesis of DCC is typically achieved through the decarboxylation of

cyclohexylisocyanate, often catalyzed by phosphine oxides.[1]

Experimental Protocol: Synthesis of DCC

A common laboratory-scale synthesis involves the following conceptual steps (specific reagents

and conditions may vary):

Reaction Setup: A reaction vessel is charged with cyclohexylisocyanate and a suitable

catalyst, such as a phosphine oxide.

Decarboxylation: The mixture is heated, promoting the decarboxylation of the isocyanate.

Dimerization: The resulting reactive intermediate undergoes dimerization to form N,N'-

dicyclohexylcarbodiimide.

Purification: The crude product is then purified, typically by distillation or recrystallization, to

yield the final waxy solid.

Physicochemical Properties of DCC
A summary of the key physicochemical properties of DCC is presented in the table below.

Property Value Reference

Chemical Formula (C₆H₁₁N)₂C [1]

Molar Mass 206.33 g/mol -

Appearance Waxy white solid [1]

Odor Sweet [1]

Melting Point 34-35 °C -

Boiling Point 154-156 °C at 11 mmHg -

Solubility

Soluble in dichloromethane,

tetrahydrofuran, acetonitrile,

dimethylformamide; Insoluble

in water

[1]
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Mechanism of Action and Biological Activity
DCC is a potent inhibitor of ATP synthase, a critical enzyme in cellular respiration.[1] Its

inhibitory action is a result of its covalent modification of a specific subunit within the F₀ proton

channel of the enzyme complex.[1]

Signaling Pathway: Inhibition of ATP Synthase by DCC

The following diagram illustrates the mechanism of DCC's inhibitory effect on ATP synthase.

Mitochondrial Inner Membrane

F₀ Subunit
(Proton Channel)

F₁ Subunit
(ATP Synthesis)

Proton Flow
(drives rotation)

DCC
(N,N'-Dicyclohexylcarbodiimide)

Click to download full resolution via product page

Caption: Mechanism of ATP synthase inhibition by DCC.

Experimental Protocol: ATP Synthase Inhibition Assay

A typical protocol to assess the inhibitory activity of DCC on ATP synthase is as follows:

Mitochondrial Isolation: Mitochondria are isolated from a suitable tissue source (e.g., rat

liver) by differential centrifugation.

ATP Synthase Activity Measurement: The activity of ATP synthase is measured by

monitoring the rate of ATP hydrolysis or synthesis. This can be done using a variety of

methods, such as a coupled enzyme assay that links ATP production to a colorimetric or

fluorometric readout.
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DCC Incubation: Isolated mitochondria are incubated with varying concentrations of DCC for

a specified period.

Activity Measurement: ATP synthase activity is measured again in the presence of DCC.

Data Analysis: The percentage of inhibition is calculated for each DCC concentration, and

the IC₅₀ value (the concentration of DCC that causes 50% inhibition) is determined by fitting

the data to a dose-response curve.

Applications in Chemical Synthesis
The primary utility of DCC is as a coupling agent in the formation of amide, ester, and

anhydride bonds.[2] It is particularly renowned for its role in peptide synthesis.

Experimental Workflow: DCC-Mediated Amide Bond Formation

The following diagram outlines the general workflow for the synthesis of an amide bond using

DCC.

Reactants

Products
Carboxylic Acid

(R-COOH)

Activation of
Carboxylic Acid

Amine
(R'-NH₂)

Nucleophilic Attack
by Amine

DCC

O-acylisourea intermediate

Amide
(R-CO-NH-R')

Dicyclohexylurea (DCU)
(insoluble byproduct)

Click to download full resolution via product page

Caption: Workflow for DCC-mediated amide synthesis.
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Conclusion
While the identity of "DCCCyB" remains elusive, N,N'-dicyclohexylcarbodiimide (DCC) stands

as a plausible, albeit unconfirmed, alternative. DCC is a cornerstone reagent in synthetic

chemistry with a well-defined biological mechanism of action as an ATP synthase inhibitor. The

information presented in this technical guide, from its synthesis to its biological and chemical

applications, provides a comprehensive overview for researchers and drug development

professionals. Should "DCCCyB" emerge as a distinct entity in the scientific literature, a similar

in-depth analysis will be warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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